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Compound of Interest

Compound Name: Butyl methyl sulfide

Cat. No.: B1581413

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, particularly when handling volatile and odorous chemicals like Butyl methyl
sulfide. This guide provides immediate, essential safety protocols, operational plans, and
disposal procedures to foster a secure research environment.

Chemical Identifier:
e Name: Butyl methyl sulfide
e Synonyms: n-Butyl methyl sulfide, 1-(methylthio)butane

e CAS Number: 628-29-5[1]

Hazard Identification and Classification

Butyl methyl sulfide is classified as a hazardous chemical and requires careful handling.[1]
e Physical Hazards: Highly flammable liquid and vapor.[1][2][3]
» Health Hazards:

o Causes skin irritation.[1][3]

o Causes serious eye irritation.[1][3]
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o May cause respiratory irritation.[1][3]

Signal Word: Danger[1][2]

Hazard Statements:

H225: Highly flammable liquid and vapor.[2][3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for Butyl methyl sulfide for easy

reference.
Property Value Source
Molecular Formula CsH12S [4]
Molecular Weight 104.22 g/mol [3]
Appearance Colorless liquid [1]
Odor Unpleasant [1]
Boiling Point 122 - 123 °C (251.6 - 253.4 °F)  [1]
Flash Point 20 °C (68 °F) [1]
Specific Gravity 0.85 g/cm?3 [1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the
recommended PPE for handling Butyl methyl sulfide.
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Protection Type

Specification

Rationale

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator with organic vapor
cartridges. A full-face respirator
is recommended if there is a
risk of splashes or aerosol
generation.[1][5][6]

To prevent inhalation of
vapors, which can cause

respiratory irritation.[1][3]

Hand Protection

Chemical-resistant gloves.
Based on general
recommendations for organic
sulfides, Butyl or Viton™
gloves are recommended for
extended contact. Nitrile
gloves may be suitable for
incidental contact but should
be changed immediately upon
contamination. On-site testing
is advised to determine safe

usage parameters.

To prevent skin contact, which

can cause irritation.[1][5]

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield
should be worn where

splashing is a risk.[1][6]

To protect eyes from splashes
and vapors, which can cause

serious irritation.[1][3]

Skin and Body Protection

Chemical-resistant lab coat or
coveralls, long pants, and
closed-toe shoes. For larger
gquantities or increased risk of

exposure, a chemical-resistant

To prevent accidental skin
contact.[1][5]
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apron or suit may be

necessary.[5][7]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of Butyl methyl
sulfide.

1. Preparation:

e Engineering Controls: All work with Butyl methyl sulfide must be conducted in a properly
functioning chemical fume hood with adequate ventilation.[2][6] Ensure that an eyewash
station and safety shower are readily accessible.[1]

« Ignition Sources: Remove all potential ignition sources, such as open flames, hot surfaces,
and spark-producing equipment, from the work area.[1][2] Use explosion-proof electrical and
lighting equipment.[1][5]

e PPE Inspection: Before starting, inspect all PPE for any signs of damage or wear and
replace as necessary.

2. Handling:

e Grounding: To avoid ignition from static electricity, all metal parts of the equipment must be
grounded.[1] Use only non-sparking tools.[5]

o Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to
minimize splashing and vapor generation.

» Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[2][5] Do not breathe in
vapors or mists.[5]

» Container Management: Keep the container tightly closed when not in use.[1][2]

3. Post-Handling:
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o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[1][5]

o Storage: Store Butyl methyl sulfide in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[1] The storage container must be
tightly sealed.[1][2]

Experimental Workflow
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Workflow for Handling Butyl methy! sulfide
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Caption: Workflow for Handling Butyl methyl sulfide
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Disposal Plan

Proper disposal of Butyl methyl sulfide and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Classification: Butyl methyl sulfide is considered a hazardous waste.[1]

o Solid Waste: All solid materials contaminated with Butyl methyl sulfide, such as gloves,
paper towels, and pipette tips, must be collected in a dedicated, clearly labeled, and sealed
hazardous waste container.[8]

¢ Liquid Waste: Unused Butyl methyl sulfide and any waste solutions containing it should be
collected in a separate, labeled, and sealed container for hazardous liquid waste.[1][8] Do
not mix with other waste streams unless compatibility has been confirmed.

o Container Disposal: Empty containers may still contain hazardous residue and should be
treated as hazardous waste.[6] Dispose of them through an approved waste disposal plant.

[1][2]

o Consult EHS: Always consult your institution's Environmental Health and Safety (EHS)
department for specific disposal guidelines and to arrange for waste pickup.

Emergency Procedures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Measures

Move the individual to fresh air immediately. If
) breathing is difficult or has stopped, provide
Inhalation . o ) ) )
artificial respiration. Seek immediate medical

attention.[1][6]

Immediately remove all contaminated clothing.
) Flush the affected skin with plenty of water for at
Skin Contact . S
least 15 minutes. If skin irritation occurs, get

medical advice/attention.[1][2][6]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[5]

In case of fire, use COz, dry chemical, or foam
for extinction.[1] Do not use a water jet.[5] Water

Fire
spray can be used to cool unopened containers.

[5]

Evacuate the area and remove all ignition
sources.[5] Wear appropriate PPE.[5] Absorb
Spil the spill with an inert material (e.g., sand,
vermiculite) and collect it in a suitable, closed
container for disposal.[1][5] Prevent the spill

from entering drains.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Butyl Methyl Sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581413#personal-protective-equipment-for-
handling-butyl-methyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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